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Compound of Interest

Compound Name: UPGL00004

Cat. No.: B15577398

Application Notes and Protocols for UPGL00004

For Researchers, Scientists, and Drug Development Professionals

Introduction

UPGLO00004 is a potent and selective allosteric inhibitor of Glutaminase C (GAC), a key
enzyme in cancer cell metabolism.[1][2][3] GAC catalyzes the conversion of glutamine to
glutamate, a crucial step for the proliferation of many cancer cells that are "addicted" to
glutamine.[4][5][6][7] UPGL00004 has demonstrated a strong inhibitory effect on the
proliferation of aggressive triple-negative breast cancer cell lines.[1][3][5][8] These application
notes provide detailed protocols for the preparation of stock solutions and working
concentrations of UPGL00004 for use in in vitro and in vivo research.

Physicochemical Properties and Storage

A summary of the key physicochemical properties of UPGL00004 is provided in the table
below. Proper storage is critical to maintain the stability and activity of the compound.
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Property Value Source
Molecular Weight 534.66 g/mol [1112][3]
Formula C25H26N802S2 [1][2]13]
CAS Number 1890169-95-5 [11[2][3]
Appearance Solid, Off-white to gray [11[3119]
29 nM for Glutaminase C
ICso [11[3]
(GAC)
27 nM for Glutaminase C
K_d [1][3]

(GAC)

Storage (Powder)

-20°C for up to 3 years

[1](21[3]

Storage (In Solvent)

-80°C for up to 2 years; -20°C

for up to 1 year

[2](3]

Solubility

UPGLO00004 is soluble in dimethyl sulfoxide (DMSO) but insoluble in water and ethanol.[2] It is
recommended to use fresh, anhydrous DMSO to prepare stock solutions, as hygroscopic

DMSO can negatively impact solubility.[2][3] Sonication or gentle warming may be necessary to

fully dissolve the compound.[1][10]

Solvent Solubility Notes
DMSO > 25 mg/mL (46.75 mM) [2]
112.5 mg/mL (210.4 mM) [1]

125 mg/mL (233.79 mM) [3]

Water Insoluble [2]
Ethanol Insoluble [2]

Experimental Protocols
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Preparation of a 10 mM DMSO Stock Solution

This protocol describes the preparation of a 10 mM stock solution of UPGL00004 in DMSO.

Materials:

UPGL00004 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Procedure:

o Calculate the required mass of UPGL00004:

o To prepare 1 mL of a 10 mM stock solution, you will need:

» Mass (mg) =10 mmol/L*1 mL* (1 L/1000 mL) * 534.66 g/mol * (1000 mg/ 1 Q) =
5.3466 mg

e Weigh the UPGL00004 powder:

o Tare a sterile 1.5 mL microcentrifuge tube on a calibrated analytical balance.

o Carefully weigh approximately 5.35 mg of UPGL00004 powder into the tube.

 Dissolve the powder in DMSO:

o Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the UPGL00004
powder.

o Close the tube tightly and vortex thoroughly for 1-2 minutes until the compound is
completely dissolved.[10] Gentle warming in a 37°C water bath can be used to aid
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dissolution if necessary, but be sure to check for any temperature sensitivity of the
compound.[10]

» Aliquot and store the stock solution:

o To avoid repeated freeze-thaw cycles, which can degrade the compound, it is
recommended to aliquot the stock solution into smaller working volumes (e.g., 20 pL) in
sterile microcentrifuge tubes.[10]

o Clearly label each aliquot with the compound name, concentration, solvent, and date of
preparation.

o Store the aliquots at -20°C or -80°C, protected from light.[2][3][10]

Preparation of Working Concentrations for In Vitro
Assays

This protocol describes the preparation of working concentrations of UPGL00004 for use in
cell-based assays. It is crucial to keep the final DMSO concentration in the cell culture medium
low (typically <0.1% to 0.5%) to avoid solvent-induced cytotoxicity.[10][11]

Materials:

e 10 mM UPGL00004 DMSO stock solution

o Sterile cell culture medium appropriate for your cell line
 Sterile microcentrifuge tubes or a 96-well plate for dilutions
Procedure:

» Perform serial dilutions of the DMSO stock solution:

o It is best to make initial serial dilutions in DMSO before adding the final diluted sample to
your aqueous buffer or cell culture medium to prevent precipitation.[12]

o For example, to prepare a 10 uM working solution from a 10 mM stock, you can perform a
1:1000 dilution. This can be done in two steps: a 1:10 dilution followed by a 1:100 dilution.
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¢ Dilute into cell culture medium:

o Add the desired volume of the diluted DMSO stock solution to the final volume of cell
culture medium to achieve the target working concentration.

o For example, to make 1 mL of a 10 uM working solution, add 1 pL of the 10 mM stock
solution to 999 L of cell culture medium. This results in a final DMSO concentration of
0.1%.

¢ Vehicle Control:

o Itis essential to include a vehicle control in your experiments. This control should contain
the same final concentration of DMSO as your experimental samples to account for any
effects of the solvent on the cells.[11]

Example Working Concentrations for Triple-Negative Breast Cancer Cells:

e UPGL00004 has been shown to inhibit the proliferation of MDA-MB-231, HS578T, and TSE
cells with ICso values of 70 nM, 129 nM, and 262 nM, respectively.[1][3]

o Arange of working concentrations from 1 nM to 10 uM is a common starting point for in vitro
assays.[10]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of UPGL00004 and the experimental
workflow for preparing solutions.
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Caption: UPGL00004 inhibits Glutaminase C (GAC), blocking glutamine metabolism and

cancer cell proliferation.
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Caption: Workflow for preparing UPGL00004 stock and working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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